Cas no 1193697-61-8 ((R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide)

• Product Name: (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide
• CAS No: 1193697-61-8
• MF: C₂₀H₂₁O₄P
• MW: 356.352106809616
• MDL: MFCD22200734
• CID: 823165
• PubChem ID: 9885033
• Update Time: 2025-10-29

(R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide Chemical and Physical Properties

Names and Identifiers

• R-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate
• (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydro-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• (R)-4-HYDROXY-8,9,10,11,12,13,14,15-OCTAHYDRODINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPINE 4-OXIDE
• (R)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-bi-2-naphthyl phosphate
• (11bS)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• (11bS)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxydinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin 4-oxide
• SureCN6557292
• AK102081
• AX8233620
• ST24036188
• ST24035495
• (R)-4
• 13-hydroxy-12,14-dioxa-13$l^{5-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaene 13-oxide
• CS-0090907
• SCHEMBL6557292
• (11bS)-8 pound not9 pound not10 pound not11 pound not12 pound not13 pound not14 pound not15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
• DTXSID70432399
• (11bR)-8,9,10,11,12,13,14,15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• AKOS016004352
• AS-74907
• 4-Hydroxy-8,9,10,11,12,13,14,15-octahydro-4H-4lambda~5~-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one
• 297752-25-1
• E77552
• 1193697-61-8
• A11431
• 13-hydroxy-12,14-dioxa-13lambda5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3(8),9,16,18(23)-hexaene 13-oxide
• (11bR)-8 pound not9 pound not10 pound not11 pound not12 pound not13 pound not14 pound not15-Octahydro-4-hydroxy-4-oxide-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin
• (S)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepine 4-oxide
• (R)-5,5',6,6',7,7',8,8'-Octahydro-1,1'-binaphth-2,2'-yl phosphate
• MFCD22200734
• 13-hydroxy-12,14-dioxa-13??-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2,8,10,16,18(23)-hexaen-13-one
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin, 8,9,10,11,12,13,14,15-octahydro-4-hydroxy-, 4-oxide, (11bS)-
• CS-0092925
• (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide

• MDL： MFCD22200734
• Inchi： 1S/C20H21O4P/c21-25(22)23-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)24-25/h9-12H,1-8H2,(H,21,22)
• InChI Key： HCTOYKLUBVCMFH-UHFFFAOYSA-N
• SMILES： P1(=O)(O)OC2=CC=C3CCCCC3=C2C2=C(C=CC3CCCCC2=3)O1

Computed Properties

• Exact Mass: 356.11774614g/mol
• Monoisotopic Mass: 356.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 5.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.38
• Melting Point: No data available
• Boiling Point: 579.7±60.0 °C at 760 mmHg
• Flash Point: 304.4±32.9 °C
• PSA: 65.57000
• LogP: 4.98280
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

(R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide

Introduction to (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide (CAS No. 1193697-61-8)

The compound (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide, identified by its CAS number 1193697-61-8, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This intricate molecular structure combines the complexity of dinaphthyl systems with a unique phosphine oxide framework, making it a subject of considerable interest in synthetic organic chemistry and medicinal applications.

At the core of this compound's appeal lies its chiral center, specifically the (R) configuration at the 4-hydroxy position. This stereochemical feature is crucial in pharmaceutical development, as enantiomers often exhibit distinct biological activities. The presence of multiple stereocenters and functional groups in (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide contributes to its complexity and potential versatility in drug design.

The molecular scaffold of this compound consists of two naphthalene rings fused in a dinaphthyl configuration, further modified by a cyclophosphazane ring system. This unique architecture imparts specific electronic and steric properties that make it a valuable intermediate in the synthesis of more complex molecules. The 4-hydroxy group not only serves as a potential site for further functionalization but also influences the compound's solubility and reactivity.

In recent years, there has been growing interest in phosphine oxide-containing heterocycles due to their broad spectrum of biological activities. The phosphine oxide moiety in (R)-4-Hydroxy-8,9,10,11,12,13,14,15-octahydrodinaphtho2,1-d:1',2'-f1,3,2dioxaphosphepine 4-oxide has been explored for its potential applications in catalysis and as a pharmacophore. Studies have demonstrated that such structures can exhibit significant interactions with biological targets due to their ability to mimic natural biomolecules.

The synthesis of this compound represents a challenging task for organic chemists due to its intricate structure. However， recent advancements in synthetic methodologies have made it more feasible to access such complex molecules. Techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have played pivotal roles in constructing the desired stereocenters with high enantioselectivity.

One of the most intriguing aspects of (R)-4-Hydroxy-8,9，10，11，12，13，14，15-octahydrodinaphtho2，1-d:1'，2'-f1，3，2dioxaphosphepine 4-oxide is its potential application in medicinal chemistry. The combination of a dinaphthyl core with a phosphine oxide group suggests that it may possess properties suitable for use as an intermediate in the development of novel therapeutic agents. For instance， derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding.

The pharmacological profile of this compound is still under investigation， but preliminary data suggest that it may interact with targets involved in neurological disorders and inflammation. The precise mechanism of action remains to be fully elucidated， but the structural features of (R)-4-Hydroxy-8，9，10，11，12，13，14，15-octahydrodinaphtho2،1-d:1'，2'-f1，3，2dioxaphosphepine 4-oxide provide a strong foundation for further exploration.

In addition to its pharmaceutical potential، this compound has also garnered attention from researchers interested in materials science. The unique electronic properties of its phosphine oxide moiety make it a candidate for applications in organic electronics and supramolecular chemistry. By tuning the substituents on the naphthalene rings and phosphine oxide group، scientists can modulate the optical and electronic characteristics of the molecule for specific applications.

The future prospects for (R)-4-Hydroxy-8、9、10、11、12、13、14、15-octahydrodinaphtho2、1-d:1'、2'-f1、3、2dioxaphosphepine 4-oxide are vast. As synthetic techniques continue to improve، access to more complex derivatives will become increasingly feasible. Furthermore، ongoing research into its biological activities will likely uncover new therapeutic applications and expand its utility beyond traditional pharmaceuticals.